Cas no 51079-33-5 (2,6-Octadiene, 1-bromo-3,6,7-trimethyl-)

2,6-Octadiene, 1-bromo-3,6,7-trimethyl- structure
51079-33-5 structure
Product Name:2,6-Octadiene, 1-bromo-3,6,7-trimethyl-
CAS No:51079-33-5
MF:C11H19Br
MW:231.172562837601
CID:363371
PubChem ID:54489318
Update Time:2025-04-19

2,6-Octadiene, 1-bromo-3,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Octadiene, 1-bromo-3,6,7-trimethyl-
    • 1-bromo-3,6,7-trimethylocta-2,6-diene
    • 51079-33-5
    • DTXSID00711705
    • 1-bromo-3,6,7-trimethyl-2,6-octadiene
    • XUPIFLRDNWPXDR-UHFFFAOYSA-N
    • Inchi: 1S/C11H19Br/c1-9(2)11(4)6-5-10(3)7-8-12/h7H,5-6,8H2,1-4H3
    • InChI Key: XUPIFLRDNWPXDR-UHFFFAOYSA-N
    • SMILES: BrCC=C(C)CC/C(/C)=C(\C)/C

Computed Properties

  • Exact Mass: 230.06707
  • Monoisotopic Mass: 230.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5

Experimental Properties

  • PSA: 0
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